Cas no 63677-40-7 (1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester)

1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester structure
63677-40-7 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester
CAS No:63677-40-7
MF:C12H10N4O2
MW:242.23340177536
CID:425971
PubChem ID:13143855
Update Time:2025-04-19

1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester
    • ethyl [1,2,4]triazolo[3,4-a]phthalazine-3-carboxylate
    • 63677-40-7
    • DTXSID90521592
    • Inchi: 1S/C12H10N4O2/c1-2-18-12(17)11-15-14-10-9-6-4-3-5-8(9)7-13-16(10)11/h3-7H,2H2,1H3
    • InChI Key: WTCXNMWNQFMXTH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NN=C2C3C=CC=CC=3C=NN21)=O

Computed Properties

  • Exact Mass: 242.0805
  • Monoisotopic Mass: 242.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.38
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